![molecular formula H2S B080679 Strontium hydride (SrH2) CAS No. 13598-33-9](/img/structure/B80679.png)
Strontium hydride (SrH2)
Overview
Description
Strontium hydride (SrH2) is an inorganic compound composed of strontium and hydrogen atoms. It is a white, odourless, and low-toxicity solid that is insoluble in water. SrH2 is a versatile material with many potential applications in research and industry, such as in the synthesis of other compounds, as a reducing agent, catalyst, and in the production of semiconductors and other materials.
Scientific Research Applications
Electronic States and Molecules Interaction
- Grundström (1938) explored the electronic states of atoms and molecules in alkali earth hydrides like strontium hydride (SrH2), revealing insights into the potential energy curves and the correlation between the energy levels of SrH and Sr + H (Grundström, 1938).
Phase Diagram and Allotropic Transformation
- Peterson and Colburn (1966) studied the Sr--SrH2 phase diagram, uncovering the maximum solubility of SrH2 in strontium metal and the allotropic transformation of strontium hydride (Peterson & Colburn, 1966).
Strontium Vanadium Oxide-Hydrides
- Romero et al. (2014) investigated a series of strontium vanadium oxide-hydride phases, focusing on their antiferromagnetic coupling and potential implications for magnetic exchange (Romero et al., 2014).
Tracers of Ecosystem Processes
- Capo et al. (1998) utilized strontium isotopes as tracers in ecosystem studies, offering insights into chemical weathering, cation provenance, mobility, and the biogeochemical cycling of nutrient cations (Capo et al., 1998).
Adsorption and Desorption in Wetlands
- Boyer et al. (2018) conducted a study on the adsorption and desorption of strontium in wetlands, highlighting the role of organic matter and environmental implications (Boyer et al., 2018).
Superionic Hydrogen Glass Synthesis
- Semenok et al. (2021) focused on the synthesis and properties of Sr-doped superionic hydrogen glass, SrH22, revealing its unique composition and potential applications (Semenok et al., 2021).
Strontium Hydride Clusters
- Maitland et al. (2017) synthesized the first strontium hydride complex and explored its properties, including thermal decomposition into larger metal hydride aggregates (Maitland et al., 2017).
Composition of Compressed Strontium Polyhydrides
- Hooper et al. (2014) investigated the structures of strontium polyhydrides under pressure, offering insights into their thermodynamic stability and configurations (Hooper et al., 2014).
Strontium in Biological Indicators
- Prejac et al. (2017) examined hair as a biological indicator for assessing strontium nutritional status, providing valuable information for health and nutritional studies (Prejac et al., 2017).
Low-Lying Electronic States of Strontium Hydride Cation
- Shi et al. (2017) performed ab initio calculations on the low-lying electronic states of strontium hydride cations, contributing to the understanding of its spectroscopic and electronic properties (Shi et al., 2017).
Heavy Alkaline Earth Metal-Hydrogen Bond
- Mukherjee et al. (2018) explored the nature of the bond in a molecular strontium hydride, providing insights into its reactivity and structural similarities with calcium (Mukherjee et al., 2018).
Elastic, Electronic, and Crystal Structure
- Gridani et al. (2000) used pseudopotentials to calculate various properties of solid strontium hydride, contributing to the understanding of its structural, electronic, and elastic characteristics (Gridani et al., 2000).
Quantitative Strontium Isotope Models
- Stewart et al. (1998) presented models for applying strontium isotopes in soil-vegetation-atmosphere systems, aiding in the study of weathering, atmospheric fluxes, and biocycling (Stewart et al., 1998).
Nucleophilic Aromatic Substitution
- Rösch et al. (2019) demonstrated the high reactivity of an alkyl strontium complex, opening avenues for research in nucleophilic aromatic substitution and ethylene polymerization (Rösch et al., 2019).
Redox-Intercalation of Hydrogen
- Chemnitzer et al. (2005) studied the reaction of strontium-subnitride with hydrogen, revealing the structural and compositional aspects of strontium-nitride-hydride (Chemnitzer et al., 2005).
Electronic Structure of Strontium Hydride Ion
- Habli et al. (2015) provided a detailed ab initio calculation of the electronic structure of the strontium hydride ion, SrH+, contributing to the knowledge of its molecular states and properties (Habli et al., 2015).
Synthesis and Crystal Structure
- Zhang et al. (2010) synthesized strontium amidoborane and analyzed its crystal structure and thermal decomposition, offering insights into its formation and stability (Zhang et al., 2010).
Nephelauxetic Effect in Phosphors
- Wu et al. (2019) synthesized strontium lithium orthosilicate hydride and investigated its properties as a host material for phosphors, focusing on the nephelauxetic effect of the hydride ligand (Wu et al., 2019).
Strontium Removal from Solutions
- Nur et al. (2017) conducted studies on the removal of strontium from aqueous solutions using resorcinol formaldehyde resin, providing a potential method for strontium recovery from seawater (Nur et al., 2017).
Strontium in Pharmaceuticals and Bioactive Glasses
- Bonhomme et al. (2012) utilized (87)Sr NMR spectroscopy to study strontium environments in disordered phases like bioactive glasses, highlighting its importance in biomedical science (Bonhomme et al., 2012).
Safety and Hazards
Future Directions
The future directions of Strontium hydride research could involve investigating the phase stabilities and structures of SrH2n (n = 1–5) in the pressure range of 50–300 GPa . The high-pressure polymorphs reveal a variety of hydrogen structural units . A novel graphene-like H-layer structure was found to exist in SrH10 at 300 GPa . This provides an opportunity for an in-depth analysis of the chemical bonding in the high-pressure polyhydrides .
Mechanism of Action
Target of Action
Strontium hydride primarily targets the hydride ion conductivity in various materials . It has been studied for its potential to enhance hydride ion conductivity through the creation of hydride ion vacancies .
Mode of Action
Strontium hydride interacts with its targets by creating hydride ion vacancies . These vacancies are expected to enhance hydride ion conductivity and provide more insight into the conduction mechanism . In addition, strontium hydride can react with water to produce hydrogen and strontium hydroxide .
Biochemical Pathways
The primary biochemical pathway influenced by strontium hydride involves the transfer of hydride ions . The creation of hydride ion vacancies can significantly affect the conductivity behavior of materials .
Pharmacokinetics
Its influence on hydride ion conductivity suggests potential impacts on bioavailability .
Result of Action
The primary result of strontium hydride’s action is the enhancement of hydride ion conductivity . This is achieved through the creation of hydride ion vacancies . Additionally, when strontium hydride reacts with water, it produces hydrogen and strontium hydroxide .
Action Environment
The action of strontium hydride can be influenced by various environmental factors. For instance, the presence of water can trigger a reaction that produces hydrogen and strontium hydroxide . Additionally, the presence of other elements, such as sodium, can affect the formation of hydride ion vacancies .
properties
IUPAC Name |
strontium;hydride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Sr.2H/q+2;2*-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONYCUIABXVBCTR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[H-].[H-].[Sr+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
SrH2, H2Sr | |
Record name | Strontium hydride | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Strontium_hydride | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
89.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13598-33-9 | |
Record name | Strontium hydride (SrH2) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013598339 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Strontium hydride (SrH2) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Strontium dihydride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.681 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Q & A
Q1: What is the basic structure of strontium hydride?
A1: Strontium hydride (SrH2) typically adopts an orthorhombic crystal structure at ambient conditions. This structure can be described as a slightly distorted cubic close packing of strontium atoms, with hydride ions (H-) occupying octahedral interstitial sites. []
Q2: What are the molecular formula, weight, and spectroscopic characteristics of SrH2?
A2: Strontium hydride has the molecular formula SrH2. Its molecular weight is 89.632 g/mol. Spectroscopically, SrH2 and its deuterated analogue SrD2 have been studied using techniques like Fourier transform electronic spectroscopy. []
Q3: How is strontium hydride typically synthesized?
A3: Several methods exist for SrH2 synthesis. One approach involves the direct reaction of strontium metal with hydrogen gas at elevated temperatures. [] Another method utilizes the reaction of strontium amide (SrNH) with strontium hydride, resulting in a mixed hydride-imide-nitride phase. []
Q4: Can strontium hydride act as a reducing agent?
A5: Yes, SrH2 can act as a strong reducing agent. For instance, it has been shown to reduce 9-fluorenone to its corresponding ketyl radical, forming a strontium ketyl complex. []
Q5: What are the potential catalytic applications of SrH2?
A6: Strontium hydride complexes have been explored as catalysts for various organic transformations, including alkene hydrogenation [] and the dehydrocoupling of amines and boranes. []
Q6: How does the catalytic activity of SrH2 compare to other alkaline-earth metal hydrides?
A7: Theoretical studies suggest that the bond dissociation energy (BDE) of the Ae–H bond plays a crucial role in the catalytic activity of alkaline-earth metal hydrides. While SrH2 shows promise in certain reactions, its activity can be lower compared to calcium analogues due to a shift in the monomer-dimer equilibrium, which is essential for the catalytic cycle. []
Q7: How is computational chemistry used to study SrH2?
A8: Density functional theory (DFT) calculations have been instrumental in understanding the bonding, structure, and reactivity of SrH2. These calculations provide insights into electronic properties, reaction mechanisms, and the role of SrH2 as a catalyst. [, ]
Q8: Have there been theoretical studies on the high-pressure behavior of SrH2?
A9: Yes, computational studies have predicted the existence of high-pressure polymorphs of SrH2 with varying stoichiometries (SrH2n, n = 1-5). These studies suggest the formation of intriguing hydrogen structural units, including linear and bent H3 units and even graphene-like H-layers under extreme compression. []
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